Cas no 10317-10-9 (3-Chloro-2-methylpropan-1-ol)

3-Chloro-2-methylpropan-1-ol structure
3-Chloro-2-methylpropan-1-ol structure
Product Name:3-Chloro-2-methylpropan-1-ol
CAS No:10317-10-9
MF:C4H9ClO
MW:108.566660642624
CID:1135984
PubChem ID:10855403
Update Time:2025-04-20

3-Chloro-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-chloro-2-methyl-
    • 3-chloro-2-methylpropan-1-ol
    • NQULNQFAEYXUJJ-UHFFFAOYSA-N
    • SCHEMBL95986
    • 3-chloro-2-methyl-1-propanol
    • DTXSID50445907
    • 10317-10-9
    • 3-chloro-2-methyl-propan-1-ol
    • AKOS006384019
    • DB-228576
    • 3-Chloro-2-methylpropan-1-ol
    • Inchi: 1S/C4H9ClO/c1-4(2-5)3-6/h4,6H,2-3H2,1H3
    • InChI Key: NQULNQFAEYXUJJ-UHFFFAOYSA-N
    • SMILES: ClCC(C)CO

Computed Properties

  • Exact Mass: 108.0341926g/mol
  • Monoisotopic Mass: 108.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.0830
  • Boiling Point: 122.94°C (rough estimate)
  • Refractive Index: 1.4460

3-Chloro-2-methylpropan-1-ol Pricemore >>

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